Cas no 367922-07-4 (Ethyl 4-Bromo-4,4-Difluoroacetoacetate)
367922-07-4 structure
Product Name:Ethyl 4-Bromo-4,4-Difluoroacetoacetate
CAS No:367922-07-4
MF:C6H7BrF2O3
MW:245.018788576126
MDL:MFCD16616789
CID:1479360
PubChem ID:11322531
Update Time:2025-04-21
Ethyl 4-Bromo-4,4-Difluoroacetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-bromo-4,4-difluoro-3-oxo-, ethyl ester
- ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
- ETHYL 4-BROMO-4,4-DIFLUOROACETOACETATE
- DTXSID00462346
- Ethyl4-bromo-4,4-difluoro-3-oxobutanoate
- DCOGKVHCIAKKQH-UHFFFAOYSA-N
- 367922-07-4
- CS-0245898
- EN300-313110
- G65916
- Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate, Ethyl 4-bromo-4,4-difluoro-3-oxobutyrate
- SCHEMBL17275140
- Ethyl 4-Bromo-4,4-Difluoroacetoacetate
-
- MDL: MFCD16616789
- Inchi: 1S/C6H7BrF2O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
- InChI Key: DCOGKVHCIAKKQH-UHFFFAOYSA-N
- SMILES: BrC(C(CC(=O)OCC)=O)(F)F
Computed Properties
- Exact Mass: 243.95461
- Monoisotopic Mass: 243.95466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Ethyl 4-Bromo-4,4-Difluoroacetoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E941135-10mg |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate |
367922-07-4 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E941135-50mg |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate |
367922-07-4 | 50mg |
$ 250.00 | 2022-06-05 | ||
| TRC | E941135-100mg |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate |
367922-07-4 | 100mg |
$ 365.00 | 2022-06-05 | ||
| Enamine | EN300-313110-1g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 1g |
$884.0 | 2023-09-05 | |
| Enamine | EN300-313110-5g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 5g |
$2566.0 | 2023-09-05 | |
| Enamine | EN300-313110-10g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 10g |
$3807.0 | 2023-09-05 | |
| Enamine | EN300-313110-0.05g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 0.05g |
$205.0 | 2023-09-05 | |
| Enamine | EN300-313110-0.1g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 0.1g |
$306.0 | 2023-09-05 | |
| Enamine | EN300-313110-0.25g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 0.25g |
$438.0 | 2023-09-05 | |
| Enamine | EN300-313110-0.5g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 0.5g |
$691.0 | 2023-09-05 |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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